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Introduction

ZD0947 is a potent and selective modulator of the sulphonylurea receptor (SUR), specifically
targeting the SUR2B subunit, a key component of the ATP-sensitive potassium (KATP)
channel. This document provides an in-depth technical guide to the target identification and
validation of ZD0947, detailing its mechanism of action, the experimental protocols used to
validate its target engagement, and the resulting quantitative data.

Target Identification

The initial identification of the sulphonylurea receptor as the primary target of ZD0947 likely
stemmed from screening assays designed to identify modulators of ion channels involved in
vascular smooth muscle relaxation. While a specific discovery paper detailing the initial
synthesis and structure-activity relationship (SAR) of ZD0947 is not readily available in the
public domain, its classification as a KATP channel opener points towards a development
process focused on optimizing activity and selectivity for the SUR2B/Kir6.1 channel subtype,
which is predominantly expressed in vascular smooth muscle.

The general workflow for identifying and validating a target for a compound like ZD0947 would
follow a logical progression from broad, high-throughput screening to specific, mechanistic
studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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